Cas no 975-17-7 (Phenylfluorone)

Phenylfluorone structure
Phenylfluorone structure
Product Name:Phenylfluorone
CAS No:975-17-7
MF:C19H12O5
MW:320.295585632324
MDL:MFCD00005048
CID:40433
PubChem ID:70420
Update Time:2025-10-05

Phenylfluorone Chemical and Physical Properties

Names and Identifiers

    • 9-Phenyl-2,3,7-trihydroxy-6-fluorone
    • 2,6,7-Trihydroxy-9-phenylisoxanthen-3-one
    • Fluorone Black
    • 9-Phenyl-3-fluorone
    • 2,6,7-trihydroxy-9-phenylxanthen-3-one
    • Phenylfluorone
    • 9-Phenyl-2,3,7-trihydroxy-6-fluorone,tech.10GR
    • Phenylglyoxylic acid
    • 2,6,7-Trihydroxy-9-phenyl-3-isoxanthone
    • Fluorone, phenyl-
    • 2,6,7-Trihydroxy-9-phenyl-3H-xanthen-3-one
    • 3H-Xanthen-3-one, 2,6,7-trihydroxy-9-phenyl-
    • 2,3,7-Trihydroxy-9-phenyl-6-fluorone
    • NSC2608
    • C19H12O5
    • 73861AE9L7
    • 9-pheny-3-fluorone
    • 9-Phenyl-2,7-trihydroxy-6-fluorone
    • 2,7-Trihydroxy-9-phenyl-6-fluorone
    • 3H-Xanthen-3-one,6,7-trihydroxy-9-phenyl-
    • phenylfluoron
    • 2,6,7-Trihydroxy-9-phenyl-3H-xanthen-3-one (ACI)
    • 2,3,7-Trihydroxy-9-phenylxanthen-6-one
    • 9-Phenyl-2,3,7-trihydroxy-6-flurone
    • NSC 2608
    • NSC 66463
    • Fluorone, phenyl
    • 2.6.7-Trihydroxy-9-phenylisoxanthene-3-one
    • SY048348
    • NSC-2608
    • SR-01000404013
    • EINECS 213-550-3
    • 2,3,7Trihydroxy9phenyl6fluorone
    • DTXCID9049035
    • Chembridge 5108509
    • Q27266154
    • MFCD00005048
    • 2,6,7-Trihydroxy-9-phenyl-3H-xanthen-3-one #
    • 2,6,7Trihydroxy9phenylxanthen3one
    • SCHEMBL2860609
    • m-nitrophenylfluorone
    • STK003215
    • cid_70420
    • CBDivE_003845
    • CBDivE_004001
    • TG2-222-7
    • BDBM50206442
    • trimethoxyphenlyfluorone
    • AI3-63041
    • AN-512/13208011
    • 9-PhFl
    • UNII-73861AE9L7
    • CHEMBL375328
    • NSC-66463
    • 3HXanthen3one, 2,6,7trihydroxy9phenyl
    • 2,6,7-trihydroxy-9-phenyl-xanthen-3-one
    • HY-W175580
    • NSC66463
    • CS-0236701
    • NS00040517
    • T0450
    • Z56899159
    • DTXSID2061355
    • 9-Phenyl-2,3-7-trihydroxy-6-fluorone
    • AKOS000520600
    • EN300-17237
    • 975-17-7
    • AS-66194
    • CBChromo1_000049
    • 2,6,7-Trihydroxy-9-phenylisoxanthene-3-one
    • PHENYL FLUORONE
    • H12021
    • SR-01000404013-1
    • MDL: MFCD00005048
    • Inchi: 1S/C19H12O5/c20-13-6-11-17(8-15(13)22)24-18-9-16(23)14(21)7-12(18)19(11)10-4-2-1-3-5-10/h1-9,20-22H
    • InChI Key: YDCFOUBAMGLLKA-UHFFFAOYSA-N
    • SMILES: O=C1C(O)=CC2C(OC3C(C=2C2C=CC=CC=2)=CC(O)=C(O)C=3)=C1
    • BRN: 40910

Computed Properties

  • Exact Mass: 320.06800
  • Monoisotopic Mass: 320.068473
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 28
  • XLogP3: 2.4
  • Topological Polar Surface Area: 87

Experimental Properties

  • Color/Form: Orange red crystalline powder.
  • Density: 1.5900
  • Melting Point: 300 ºC
  • Boiling Point: 646.8 °C at 760 mmHg
  • Flash Point: 243.4 °C
  • Refractive Index: 1.791
  • Solubility: Soluble in chloroform.
  • PSA: 90.90000
  • LogP: 3.68160
  • Sensitiveness: Sensitive to humidity
  • Solubility: Slightly soluble in water, slightly soluble in cold ethanol, poorly soluble in benzene and chloroform, easily soluble in alkali, and easily soluble in acidified ethanol and sulfuric acid solutions

Phenylfluorone Security Information

Phenylfluorone Customs Data

  • HS CODE:29329995
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Phenylfluorone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  < 2 min, reflux; 60 min, reflux
1.2 Reagents: Potassium persulfate ;  < 50 min, 80 °C; 20 min, 80 °C → reflux
Reference
9-aryl substituted hydroxylated xanthen-3-ones: synthesis, structure and antioxidant potency evaluation
Veljovic, Elma; Spirtovic-Halilovic, Selma; Muratovic, Samija; Zulj, Lidija Valek; Roca, Suncica; et al, Croatica Chemica Acta, 2015, 88(2), 121-127

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  8 d, 50 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  12 h, pH 4
Reference
A process for preparing 9-phenyl-2,3,7-trihydroxy-6-flurone
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  2 min, reflux; 60 min, reflux
1.2 Reagents: Potassium persulfate ;  50 min, 80 °C; 80 °C → reflux; 20 min, reflux
Reference
Thermal and crystallographic characteristics of synthesized xanthen-3-one derivatives
Zavrsnik, D.; Veljovic, E.; Bajrovic, A.; Vrankic, M.; Grzeta, B.; et al, Glasnik Hemicara i Tehnologa Bosne i Hercegovine, 2013, 40, 31-34

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  rt → reflux
1.2 2 min, reflux; 60 min, reflux
1.3 Reagents: Potassium persulfate ;  50 min, 80 °C; 20 min, 80 °C → reflux
Reference
Reliable synthesis of 9-aryl-substituted 2,6,7-trihydroxyxanthen-3-ones
Schrick, Petra; Geick, Klaus; Waldvogel, Siegfried R., Synthesis, 2008, (14), 2211-2216

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  rt → 50 °C; 4 d, 50 °C
Reference
Crystallographic studies on a series of salts of 2,3,7-trihydroxy-9-phenylfluorone
Abrahams, Brendan F.; McCormick, Laura J.; Robson, Richard, Journal of Molecular Structure, 2009, 920(1-3), 466-471

Production Method 6

Reaction Conditions
1.1 6 h, 70 - 80 °C
Reference
Preparation method of fluorescent ketone reagent
, China, , ,

Phenylfluorone Raw materials

Phenylfluorone Preparation Products

Phenylfluorone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:975-17-7)Phenylfluorone
Order Number:sfd1357
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:975-17-7)Phenylfluorone
Order Number:A845717
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:06
Price ($):945.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:975-17-7)Phenylfluorone
sfd1357
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:975-17-7)Phenylfluorone
A845717
Purity:99%
Quantity:100g
Price ($):945.0
Email